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Compound of Interest

Compound Name: 2,5-Hexanedione-D10

Cat. No.: B3044239

Essential Safety and Handling Guide for 2,5-
Hexanedione-D10

This guide provides immediate safety, handling, and disposal information for 2,5-Hexanedione-
D10, tailored for researchers, scientists, and drug development professionals. The following
procedures are based on the safety data for the closely related compound, 2,5-Hexanedione,
as specific data for the deuterated form is limited. The primary difference in 2,5-Hexanedione-
D10 is the isotopic substitution of hydrogen with deuterium, which is not expected to
significantly alter its chemical hazards.

Immediate Safety and Hazard Information

2,5-Hexanedione is classified as a hazardous substance with potential for serious health
effects. It is a neurotoxin and may cause damage to the nervous system through prolonged or
repeated exposure.[1][2] It is also a skin and eye irritant and is suspected of damaging fertility.
[1][2][3] The vapors of this combustible liquid can form explosive mixtures with air.

Hazard Classifications:
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Hazard Class Category
Skin Irritation 2
Eye Irritation 2
Reproductive Toxicity 2
Specific Target Organ Toxicity (Repeated )
Exposure)

Source: ECHEMI, DC Fine Chemicals

Physical and Chemical Properties:
Property Value
Physical State Liquid
Appearance Amber
Odor Characteristic
Boiling Point 185 -193 °C/ 365 - 379.4 °F
Flash Point 78°C/172.4 °F
Vapor Density 3.9 (Air=1.0)
Specific Gravity 0.973

Source: Fisher Scientific, Thermo Fisher Scientific

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is crucial to minimize exposure when
handling 2,5-Hexanedione-D10.
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Protection Type

Recommended PPE

Specifications and
Rationale

Eye and Face Protection

Safety goggles and face shield

Chemical splash goggles are
mandatory. A face shield
should be worn in addition to
goggles when there is a risk of

splashing.

Hand Protection

Chemical-resistant gloves

Nitrile or Butyl rubber gloves
are recommended. Always
inspect gloves for integrity
before use and wash hands

after removal.

Body Protection

Laboratory coat

A flame-resistant lab coat
should be worn to protect
against splashes and potential

ignition sources.

Respiratory Protection

Use in a well-ventilated area or

with a respirator

All' handling should be
performed in a certified
chemical fume hood. If a fume
hood is not available or if
exposure limits are exceeded,
a NIOSH-approved respirator
with organic vapor cartridges is

required.

Operational Plan: Step-by-Step Handling Procedure

1. Preparation:

Thoroughly review the Safety Data Sheet (SDS) for 2,5-Hexanedione.
Ensure a chemical fume hood is operational and the sash is at the appropriate height.

Don all required personal protective equipment as outlined in the table above.
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e Have an emergency plan and appropriate spill cleanup materials readily available.
2. Handling:

e Conduct all procedures involving 2,5-Hexanedione-D10 within a certified chemical fume
hood to minimize vapor inhalation.

e Avoid contact with skin and eyes.

» Avoid inhalation of vapor or mist.

» Keep away from sources of ignition as the substance is combustible.
3. Storage:

o Store in a cool, dry, and well-ventilated place.

o Keep the container tightly closed.

» Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.

Disposal Plan

Proper disposal of 2,5-Hexanedione-D10 and contaminated materials is critical to prevent
environmental contamination and ensure safety.

1. Waste Collection:

o Collect all waste containing 2,5-Hexanedione-D10, including contaminated materials like
gloves and absorbent pads, in a designated, chemically compatible, and leak-proof
container.

o Clearly label the container as "Flammable Organic Waste" and list "2,5-Hexanedione-D10"
as a component.

2. Waste Storage:
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» Store the sealed waste container in a designated satellite accumulation area that is cool, dry,
and well-ventilated, away from incompatible materials.

3. Final Disposal:
e Dispose of the waste through a licensed disposal company.
e Do not mix with other waste.

e Handle uncleaned containers as you would the product itself.

Experimental Workflow Diagram
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Safe Handling Workflow for 2,5-Hexanedione-D10
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Caption: Workflow for the safe handling of 2,5-Hexanedione-D10 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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